Methyl 1-hydroxy-3-nitro-1H-pyrazole-5-carboxylate

• CAS RN: 181585-86-4
• Molecular Formula: C5H5N3O5
• Molecular Weight: 187.11 g/mol
• IUPAC Name: methyl 2-hydroxy-5-nitropyrazole-3-carboxylate
• InChI: InChI=1S/C5H5N3O5/c1-13-5(9)3-2-4(8(11)12)6-7(3)10/h2,10H,1H3
• InChI Key: HGIMBFZQEYEQHQ-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC(=NN1O)[N+](=O)[O-]
• synonyms: 1H-Pyrazole-5-carboxylicacid,1-hydroxy-3-nitro-,methylester(9CI)

Description

Methyl 1-hydroxy-3-nitro-1H-pyrazole-5-carboxylate is a chemical compound that has been extensively studied for its potential applications in the field of scientific research. This compound is of great interest to researchers due to its unique properties and potential for use in a wide range of applications.

Mechanism of Action

The mechanism of action of methyl 1-hydroxy-3-nitro-1H-pyrazole-5-carboxylate is not fully understood. However, it is believed that this compound may act by modulating the activity of certain enzymes or cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. This compound has been shown to modulate the activity of certain enzymes, including protein kinases and phosphatases. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

Methyl 1-hydroxy-3-nitro-1H-pyrazole-5-carboxylate has several advantages for use in lab experiments. This compound is relatively easy to synthesize and purify, and it has been shown to have a wide range of potential applications. However, there are also some limitations to the use of this compound in lab experiments. For example, the mechanism of action of this compound is not fully understood, and it may have off-target effects that could complicate experimental results.

Future Directions

There are many potential future directions for research on methyl 1-hydroxy-3-nitro-1H-pyrazole-5-carboxylate. Some possible areas of future research could include studying the mechanism of action of this compound in more detail, exploring its potential therapeutic applications, and investigating its potential use as a tool for studying cellular signaling pathways. Additionally, researchers may also explore the potential of this compound for use in the development of new drugs or other biomedical applications.

Synthesis Methods

Methyl 1-hydroxy-3-nitro-1H-pyrazole-5-carboxylate can be synthesized through a variety of methods. One common method involves the reaction of 5-nitro-1H-pyrazole-3-carboxylic acid with methanol and sulfuric acid. The resulting product can then be purified through a series of steps, including recrystallization and chromatography.

Scientific Research Applications

Methyl 1-hydroxy-3-nitro-1H-pyrazole-5-carboxylate has been studied extensively for its potential applications in scientific research. This compound has been shown to have a wide range of potential uses, including as a tool for studying cellular signaling pathways, as a potential therapeutic agent for certain diseases, and as a potential tool for studying the mechanisms of certain enzymes.